N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H13N5O3/c22-16(11-6-7-13-14(8-11)24-10-23-13)17-9-15-18-19-20-21(15)12-4-2-1-3-5-12/h1-8H,9-10H2,(H,17,22)
• InChI Key: DYOSSEAFFQRUOT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol

Description

The compound “N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide” is a derivative of tetrazole. Tetrazoles and their derivatives play a very important role in medicinal and pharmaceutical applications. They are known to exhibit both electron-donating and electron-withdrawing properties due to the nitrogen-rich conjugated structure.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one loan pair of electrons of nitrogen. The acidic nature of tetrazole is similar to corresponding carboxylic acids, but there is a difference in annular tautomerism of ring tetrazoles to carboxylic acids.

Chemical Reactions Analysis

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc. Generally, dilute 1H-tetrazole in acetonitrile is used for DNA synthesis in biochemistry.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• . Researchers have investigated its potential as an antiepileptic agent.
• Anticancer Agents : The stability and structural resemblance to amide bonds make 1,2,3-triazoles attractive for drug design. .

Organic Synthesis and Click Chemistry

• Click Chemistry : The 1,2,3-triazole motif is a cornerstone of click chemistry. Researchers use it for efficient and modular synthesis of complex molecules. .

Biological Activity and Pharmacology

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Polymer Chemistry and Material Design

• Polymer Building Blocks : Incorporating 1,2,3-triazoles into polymer structures can enhance material properties. .
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GABA A Receptor Modulation

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Mechanism of Action

Target of Action

The primary target of this compound is the human mitogen-activated protein kinase 1 (MEK-1) enzyme . MEK-1 plays a crucial role in cellular signaling pathways, particularly those involved in cell growth and differentiation.

Mode of Action

The compound interacts with its target, the MEK-1 enzyme, through a process known as molecular docking . This interaction results in the inhibition of the enzyme, which can lead to changes in the cellular signaling pathways that the enzyme is involved in .

Biochemical Pathways

The inhibition of the MEK-1 enzyme affects the MAPK/ERK pathway , a key signaling pathway involved in cell growth and differentiation . The downstream effects of this inhibition can include reduced cell proliferation and increased cell differentiation.

Pharmacokinetics

Tetrazoles, in general, are known to act asnonclassical bioisosteres of carboxylic acids due to their near pKa values . This property allows them to penetrate more easily through cell membranes, potentially improving the bioavailability of the compound .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its inhibition of the MEK-1 enzyme and the subsequent effects on the MAPK/ERK pathway . This can result in changes in cell growth and differentiation, potentially leading to therapeutic effects in conditions characterized by abnormal cell proliferation.

Action Environment

The action of the compound can be influenced by various environmental factors. For example, the compound shows good thermal stabilities , which can affect its stability and efficacy. Additionally, the compound’s solubility in lipids can influence its distribution within the body and its ability to reach its target cells.

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposed to shock, fire, and heat on friction. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Future Directions

Tetrazoles and their derivatives have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities. Therefore, they hold great potential for future research and development in the field of medicinal chemistry.